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Abstract

Pyrocincholic acid methyl ester, with the molecular formula C30H4803, is a pentacyclic
triterpenoid of the oleanane class. While direct and extensive research on this specific methyl
ester is limited, its parent compound, pyrocincholic acid (33-Hydroxy-27-norolean-13-en-28-oic
acid), and related oleanane triterpenoids have garnered significant scientific interest for their
diverse and potent biological activities. This technical guide consolidates the available
information on pyrocincholic acid and its derivatives, focusing on its physicochemical
properties, potential therapeutic applications, underlying mechanisms of action, and relevant
experimental protocols. This document aims to serve as a comprehensive resource for
researchers and professionals in drug discovery and development.

Introduction

Pyrocincholic acid is a naturally occurring triterpenoid isolated from medicinal plants such as
Nauclea officinalis[1][2]. Triterpenoids are a large and structurally diverse class of natural
products that have been extensively studied for their pharmacological properties, including anti-
inflammatory, anticancer, and antiviral effects[3][4][5]. The esterification of the carboxylic acid
group, as in pyrocincholic acid methyl ester, is a common chemical modification performed
to potentially enhance bioavailability and therapeutic efficacy. This guide provides a detailed
overview of the current knowledge surrounding this compound and its parent acid.
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Physicochemical and Spectroscopic Data

Specific experimental data for pyrocincholic acid methyl ester is not widely available in the
public domain. The following tables summarize predicted physicochemical properties and
available spectroscopic data for a closely related derivative, pyrocincholic acid 33-O-a-L-
rhamnopyranoside.

hvsicochemical .

Property Value Source
Molecular Formula C30H4803

Molecular Weight 456.71 g/mol [3]
Predicted Boiling Point 523.4 +50.0 °C [6]
Predicted Density 1.07 £ 0.1 g/cm3 [6]

CAS Number 107160-24-7 [6]

Spectroscopic Data

Detailed spectroscopic data for pyrocincholic acid methyl ester is not currently published.
However, the 13C NMR spectral data for pyrocincholic acid 33-O-a-L-rhamnopyranoside
provides insight into the carbon skeleton of the parent molecule.

Table 2: 13C NMR Chemical Shifts of Pyrocincholic acid 33-O-a-L-rhamnopyranoside in
Pyridine-d5[7]
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e, Chemical Shift N, Chemical Shift
(ppm) (ppm)

1 39.1 16 24.0

2 26.8 17 47.9

3 88.9 18 54.0

4 39.7 19 39.4

5 56.1 20 31.1

6 18.5 21 34.4

7 335 22 33.1

8 40.2 23 28.3

9 48.1 24 16.9

10 37.3 25 15.8

11 23.9 26 17.6

12 23.4 28 179.9

13 134.0 29 33.3

14 134.5 30 23.8

15 28.5 Rha-1' 102.0

Rha-2' 72.8 Rha-3' 72.8

Rha-4' 74.2 Rha-5' 69.9

Rha-6' 18.7

Biological Activities and Potential Therapeutic
Applications

Oleanane triterpenoids, including pyrocincholic acid and its derivatives, have demonstrated a
broad spectrum of biological activities. The primary areas of therapeutic interest are in
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oncology, inflammation, and infectious diseases.

Anticancer Activity

Glycosides of pyrocincholic acid have shown promising cytotoxic effects against the human
lung carcinoma cell line, A549[2]. The anticancer mechanisms of related oleanane triterpenoids
are multifaceted and involve the modulation of several key signaling pathways that regulate cell
proliferation, apoptosis, and angiogenesis.

Anti-inflammatory Activity

Nauclea officinalis, the plant source of pyrocincholic acid, has been traditionally used to treat
inflammatory conditions[2]. Oleanane triterpenoids are known to exert anti-inflammatory effects
by inhibiting the production of pro-inflammatory mediators and modulating the activity of
immune cells[8][9].

Antiviral Activity

Several triterpenoids have been reported to possess antiviral properties[3]. While specific data
for pyrocincholic acid methyl ester is lacking, this remains a promising area for future
investigation.

Metabolic Regulation

A glycoside of pyrocincholic acid was found to suppress adipogenesis and regulate lipid
metabolism in 3T3-L1 adipocytes, suggesting a potential role in the management of obesity
and related metabolic disorders. This effect was mediated, at least in part, through the
activation of the AMPK signaling pathway[10][11].

Signaling Pathways and Mechanisms of Action

The biological effects of oleanane triterpenoids are attributed to their ability to modulate
multiple intracellular signaling pathways.

Anti-inflammatory Signaling

Oleanane triterpenoids are well-documented inhibitors of the NF-kB (Nuclear Factor kappa-
light-chain-enhancer of activated B cells) signaling pathway[8][9][12]. Under inflammatory
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conditions, NF-kB is activated and translocates to the nucleus, where it promotes the
transcription of pro-inflammatory genes. Oleanane triterpenoids can inhibit this process,
leading to a reduction in inflammatory mediators. They also modulate the MAPK (Mitogen-
Activated Protein Kinase) pathway, which is also crucial in the inflammatory response[9].
Furthermore, some oleanane triterpenoids activate the Nrf2 (Nuclear factor erythroid 2-related
factor 2) pathway, which upregulates the expression of antioxidant and cytoprotective genes[5]

[9].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/product/b1180797?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1180797?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

